Cas no 1211581-22-4 (2-Methoxy-3-methylisonicotinic acid)

• Product Name: 2-Methoxy-3-methylisonicotinic acid
• CAS No: 1211581-22-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD16611502
• CID: 823129
• PubChem ID: 53430549
• Update Time: 2025-10-22

2-Methoxy-3-methylisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methylisonicotinic acid
• 2-methoxy-3-methylpyridine-4-carboxylic acid
• AG-L-59783
• AK123562
• CTK4B2215
• KB-231113
• RP22987
• FCH1135128
• AX8247740
• 1211581-22-4
• SCHEMBL21818791
• AKOS015995148
• DTXSID00700235
• CS-0135287
• DS-7037
• SY322839
• O10815
• DB-347200
• J-509792
• 2-Methoxy-3-methylisonicotinicacid
• MFCD16611502

• MDL： MFCD16611502
• Inchi： 1S/C8H9NO3/c1-5-6(8(10)11)3-4-9-7(5)12-2/h3-4H,1-2H3,(H,10,11)
• InChI Key： KFDYCRPBLIHWCR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1

Experimental Properties

• Boiling Point: 376.9°C at 760 mmHg

2-Methoxy-3-methylisonicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Methoxy-3-methylisonicotinic acid

2-Methoxy-3-methylisonicotinic Acid (CAS No. 1211581-22-4): A Comprehensive Overview

2-Methoxy-3-methylisonicotinic acid, a compound with the CAS registry number 1211581-22-4, is an organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a methoxy group at the 2-position and a methyl group at the 3-position on the isonicotinic acid backbone. Its molecular formula is C9H11NO4, and its molecular weight is approximately 195.19 g/mol.

The synthesis of 2-methoxy-3-methylisonicotinic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, esterification, and hydrolysis. These processes are optimized to ensure high yield and purity, making it suitable for various applications. Recent advancements in catalytic systems have further enhanced the efficiency of its production, aligning with the growing demand for sustainable chemical manufacturing.

One of the most promising applications of 2-methoxy-3-methylisonicotinic acid lies in the pharmaceutical industry. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 2-methoxy-3-methylisonicotinic acid has also found utility in agrochemicals. Its ability to act as a herbicide or fungicide has been tested in controlled environments, with encouraging results. The compound's stability under various environmental conditions makes it a viable candidate for agricultural use, provided further toxicological studies confirm its safety profile.

The material science community has also taken interest in 2-methoxy-3-methylisonicotinic acid, particularly in the context of polymer synthesis. Its functional groups allow for versatile interactions with other monomers, enabling the creation of novel materials with tailored properties. Recent research has focused on its role in synthesizing biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

From an environmental standpoint, 2-methoxy-3-methylisonicotinic acid demonstrates moderate biodegradability under aerobic conditions. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological impact. However, further studies are required to assess its long-term effects on aquatic ecosystems and soil microbiota.

Looking ahead, the versatility of 2-methoxy-3-methylisonicotinic acid positions it as a valuable building block for future innovations across multiple industries. Its adaptability to various chemical transformations and its compatibility with green chemistry principles make it an attractive candidate for researchers and manufacturers alike.